Cas no 55384-91-3 (3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-)
55384-91-3 structure
Product Name:3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-
CAS No:55384-91-3
MF:C10H11NO
MW:161.200442552567
CID:352047
PubChem ID:3832118
Update Time:2025-04-19
3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-
- 2-methyl-4-(4-pyridinyl)-3-Butyn-2-ol
- 2-methyl-4-pyridin-4-ylbut-3-yn-2-ol
- 55384-91-3
- AKOS004117755
- 2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol
- DTXSID80397046
- SCHEMBL4621807
- FT-0726776
- F8885-5668
- InChI=1/C10H11NO/c1-10(2,12)6-3-9-4-7-11-8-5-9/h4-5,7-8,12H,1-2H
- 2-Methyl-3-(4-pyridinyl)-butyne-2-ol
- DA-17961
- G14716
-
- Inchi: 1S/C10H11NO/c1-10(2,12)6-3-9-4-7-11-8-5-9/h4-5,7-8,12H,1-2H3
- InChI Key: NGSXJRCHFJDUGD-UHFFFAOYSA-N
- SMILES: OC(C#CC1C=CN=CC=1)(C)C
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1245940-100mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 100mg |
$175 | 2024-06-05 | |
| 1PlusChem | 1P01EWWN-100mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 100mg |
$152.00 | 2024-04-29 | |
| A2B Chem LLC | AX74647-100mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 100mg |
$120.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668570-100mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 98% | 100mg |
¥1298.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668570-250mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 98% | 250mg |
¥2163.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668570-1g |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 98% | 1g |
¥4326.00 | 2024-05-09 | |
| 1PlusChem | 1P01EWWN-250mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 250mg |
$247.00 | 2024-04-29 | |
| 1PlusChem | 1P01EWWN-1g |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 1g |
$617.00 | 2024-04-29 | |
| A2B Chem LLC | AX74647-250mg |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 250mg |
$210.00 | 2024-04-19 | |
| A2B Chem LLC | AX74647-1g |
2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol |
55384-91-3 | 95% | 1g |
$545.00 | 2024-04-19 |
3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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